Cas no 89807-54-5 ( )

• Product Name: &nbsp
• CAS No: 89807-54-5
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• MDL: MFCD00024747
• CID: 993867
• PubChem ID: 5383879
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-nitrophenyl)-3-(4-propan-2-ylphenyl)prop-2-en-1-one
• 3-(4-ISOPROPYLPHENYL)-1-(4-NITROPHENYL)PROP-2-EN-1-ONE
• NSC201635
• NSC-201635
• AKOS024298801
• MFCD00024747
• 3-(4-ISOPROPYLPHENYL)-1-(4-NITROPHENYL)-2-PROPEN-1-ONE
• DTXSID40419455
• 89807-54-5
• (2e)-3-[4-(methylethyl)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one
• 4-ISOPROPYL-4'-NITROCHALCONE
• (2E)-1-(4-nitrophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one
•  

• MDL： MFCD00024747
• Inchi： 1S/C18H17NO3/c1-13(2)15-6-3-14(4-7-15)5-12-18(20)16-8-10-17(11-9-16)19(21)22/h3-13H,1-2H3/b12-5+
• InChI Key： BHCACZQHYFKUEH-LFYBBSHMSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)C(C)C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.120843
• Monoisotopic Mass: 295.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 4.6

Experimental Properties

• Density: 1.173
• Boiling Point: 463.3°C at 760 mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.614
• PSA: 62.89000
• LogP: 5.13750